3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine
Overview
Description
“3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine” is a chemical compound with the molecular formula C8H10N2O . It has been used in the synthesis of various derivatives for medicinal chemistry research .
Synthesis Analysis
The compound has been used as a building block in the synthesis of novel spiro derivatives, which are potent and reversible Monoacylglycerol Lipase (MAGL) inhibitors . The synthesis involves a bioisosteric transformation from a 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl moiety .Molecular Structure Analysis
The molecular structure of “this compound” involves a benzene ring fused with a 1,4-oxazin ring, which contains an amine group at the 5-position .Chemical Reactions Analysis
The compound has been involved in the design and synthesis of novel spiro derivatives as potent and reversible MAGL inhibitors . The synthesis involves a bioisosteric transformation from a 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl moiety .Scientific Research Applications
Synthesis and Chemical Development
- A novel synthesis method for 3,4-dihydro-2H-benzo[1,4]oxazines using 2-aminophenol as the starting material has been developed, demonstrating its potential in biology and medication research (詹淑婷, 2012).
Application in Pharmaceutical Synthesis
- The compound has been used in the chemoenzymatic asymmetric synthesis of benzoxazine derivatives, notably as a precursor in the synthesis of Levofloxacin, an antimicrobial agent (López-Iglesias et al., 2015).
Material Science and Other Applications
- Apart from its use as monomers for polybenzoxazines, 3,4-dihydro-1,3-2H-benzoxazines have applications in the production of luminescent materials, ligands for cations, and as reducing agents for precious metal ions (Wattanathana et al., 2017).
Antimicrobial Properties
- Certain derivatives of 3,4-dihydro-2H-benzo[e]-1,3-oxazine have shown significant in vitro antimicrobial effects, highlighting its potential in antimicrobial research (Mathew et al., 2010).
Pharmaceutical Research and Synthesis
- This compound is instrumental in the synthesis of 5-HT6 receptor antagonists, with several derivatives displaying high affinities for this receptor, indicating its relevance in neuropsychopharmacology (Zhao et al., 2007).
Mechanism of Action
Target of Action
Similar compounds such as 2-(7-fluoro-3-oxo-3,4-dihydro-2h-benzo[b][1,4]oxazin-6-yl)-4,5,6,7-tetrahydro-2h-isoindoline-1,3-diones have been identified to inhibit protoporphyrinogen oxidase (protox) .
Mode of Action
It’s worth noting that the inhibition of protoporphyrinogen oxidase (protox) by similar compounds leads to the prevention of chlorophyll synthesis, which is crucial for plant growth .
Biochemical Pathways
The inhibition of protoporphyrinogen oxidase (protox) by related compounds affects the heme and chlorophyll biosynthesis pathways .
Result of Action
The inhibition of protoporphyrinogen oxidase (protox) by similar compounds can lead to the accumulation of protoporphyrin ix, causing oxidative damage to cells .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that similar compounds have shown anticancer activity .
Cellular Effects
Related compounds have shown to exert effects on various types of cells and cellular processes . They influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that similar compounds exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Similar compounds have shown changes in their effects over time, including information on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies .
Properties
IUPAC Name |
3,4-dihydro-2H-1,4-benzoxazin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJLKGXYBKGTDRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC(=C2N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80568097 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
137469-91-1 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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